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Compound of Interest

Compound Name: BTAMB
CAS No.: 83688-78-2
Cat. No.: B1217279
Get Quote
. J

For Research Use Only. Not for use in diagnostic procedures.

Introduction

BTAMB is a novel, potent, and selective small molecule inhibitor of tubulin polymerization. By
binding to the colchicine-binding site on B-tubulin, BTAMB effectively disrupts microtubule
dynamics, leading to cell cycle arrest at the G2/M phase and subsequent induction of apoptosis
in rapidly dividing cells. These characteristics make BTAMB a promising candidate for
investigation in oncology research and drug development.

These application notes provide detailed protocols for utilizing BTAMB in cell culture
experiments to assess its cytotoxic and apoptotic effects. The provided methodologies are
intended for use by researchers, scientists, and drug development professionals.

Features

e High Purity: >99% as determined by HPLC.

e Mechanism of Action: Inhibits tubulin polymerization by binding to the colchicine site.
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 Biological Effects: Induces G2/M cell cycle arrest and apoptosis.
e Formulation: Provided as a lyophilized powder.
Applications

« In vitro studies of anti-cancer activity in various cell lines.

« Investigation of microtubule-dependent cellular processes.

¢ Induction of apoptosis for experimental studies.

e Drug discovery and development for novel anti-cancer therapies.

Quantitative Data Summary

The following tables summarize the dose-dependent effects of BTAMB on various cancer cell
lines after a 48-hour treatment period.

Table 1: Cytotoxicity of BTAMB in Human Cancer Cell Lines (IC50 Values)

Cell Line Cancer Type IC50 (nM)
HelLa Cervical Cancer 85

A549 Lung Cancer 120
MCF-7 Breast Cancer 150
MDA-MB-231 Breast Cancer 95
HCT116 Colon Cancer 110

Table 2: Induction of Apoptosis by BTAMB in A549 Cells
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BTAMB Concentration (nM) % Apoptotic Cells (Annexin V Positive)
0 (Control) 5.2+0.8

50 25621

100 48.9+3.5

200 75.3+4.2

Experimental Protocols
General Cell Culture and Maintenance

This protocol outlines the basic procedures for maintaining adherent mammalian cell lines for

use in experiments with BTAMB.
e Materials:

o Complete growth medium (e.g., DMEM or RPMI-1640)

o

Fetal Bovine Serum (FBS)

[¢]

Penicillin-Streptomycin solution

[e]

Trypsin-EDTA solution

Phosphate-Buffered Saline (PBS)

[e]

o

Cell culture flasks or plates
e Procedure:
o Maintain cells in a humidified incubator at 37°C with 5% CO2.[1]
o For subculturing, aspirate the old medium and wash the cells once with PBS.

o Add a sufficient volume of pre-warmed Trypsin-EDTA to cover the cell monolayer and
incubate for 2-5 minutes at 37°C until cells detach.[1]
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o Neutralize the trypsin with complete growth medium and gently pipette the cell suspension
to create a single-cell suspension.

o Seed the cells into new flasks or plates at the desired density.
o Change the medium every 2-3 days.

Cytotoxicity Assay using MTT

This protocol measures the cytotoxic effects of BTAMB by assessing cell viability. The MTT
assay is a colorimetric method that relies on the reduction of a yellow tetrazolium salt by
mitochondrial dehydrogenases in viable cells to form a purple formazan product.[2]

e Materials:
o 96-well cell culture plates
o BTAMB stock solution (dissolved in DMSO)

o MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

o DMSO
o Plate reader
e Procedure:

o Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to
adhere overnight.

o Prepare serial dilutions of BTAMB in complete growth medium.

o Remove the old medium and add 100 pL of the BTAMB dilutions to the respective wells.
Include a vehicle control (DMSO) and a no-cell background control.

o Incubate the plate for 48 hours at 37°C.

o Add 20 pL of MTT solution to each well and incubate for another 4 hours.
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o Aspirate the medium and add 150 pL of DMSO to each well to dissolve the formazan
crystals.

o Measure the absorbance at 570 nm using a plate reader.

o Calculate the percentage of cell viability relative to the vehicle control and determine the
IC50 value.

Apoptosis Assay using Annexin V/PI Staining

This protocol quantifies the percentage of apoptotic cells induced by BTAMB using flow
cytometry. Annexin V binds to phosphatidylserine on the outer leaflet of the plasma membrane
of apoptotic cells, while Propidium lodide (PI) stains necrotic cells with compromised
membranes.

e Materials:
o 6-well cell culture plates
o BTAMB stock solution
o Annexin V-FITC Apoptosis Detection Kit
o Flow cytometer
e Procedure:
o Seed cells into 6-well plates and allow them to adhere overnight.
o Treat the cells with various concentrations of BTAMB for 48 hours.
o Harvest the cells by trypsinization and collect both the adherent and floating cells.
o Wash the cells twice with cold PBS.
o Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 106 cells/mL.

o Add 5 pL of Annexin V-FITC and 5 pL of PI to 100 pL of the cell suspension.
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o Incubate for 15 minutes at room temperature in the dark.

o Add 400 pL of 1X Binding Buffer to each tube.

o Analyze the samples by flow cytometry within one hour.
Visualizations

Proposed Signaling Pathway for BTAMB-Induced
Apoptosis
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Caption: Proposed mechanism of BTAMB-induced apoptosis.
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Experimental Workflow for Characterizing BTAMB
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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